Cas no 648429-59-8 (2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-)

2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- structure
648429-59-8 structure
Product Name:2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
CAS No:648429-59-8
MF:C14H12O3
MW:228.243284225464
CID:414717
Update Time:2024-01-29

2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-, (2Z)-
    • Inchi: 1S/C14H12O3/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6-
    • InChI Key: QZZMZWWBSNSOIY-TWGQIWQCSA-N
    • SMILES: C(C1=CC=CO1)(=O)/C=C\C1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 1.160±0.06 g/cm3(Predicted)
  • Boiling Point: 376.8±42.0 °C(Predicted)
  • PSA: 39.44
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